An In-depth Technical Guide on the Discovery and Synthesis of Hsd17B13 Inhibitors
An In-depth Technical Guide on the Discovery and Synthesis of Hsd17B13 Inhibitors
A Note to the Reader: Publicly available information on a specific compound designated "Hsd17B13-IN-83" is not available at this time. To fulfill the request for a comprehensive technical guide, this document will focus on the well-characterized, potent, and selective HSD17B13 inhibitor, BI-3231 , as a representative case study. The discovery and development of BI-3231 provide a thorough framework for understanding the scientific process behind targeting Hsd17B13 for therapeutic intervention.
Introduction: HSD17B13 as a Therapeutic Target
Hydroxysteroid 17-beta dehydrogenase 13 (HSD17B13) is a lipid droplet-associated enzyme predominantly expressed in the liver.[1][2] Its emergence as a compelling therapeutic target for nonalcoholic fatty liver disease (NAFLD) and nonalcoholic steatohepatitis (NASH) is strongly supported by human genetic studies.[3][4] Genome-wide association studies (GWAS) have identified loss-of-function variants in the HSD17B13 gene that are associated with a reduced risk of developing chronic liver diseases, including a decreased progression from simple steatosis to more severe forms like NASH, fibrosis, and cirrhosis.[2][5] This protective genetic evidence has catalyzed significant efforts to discover small molecule inhibitors of HSD17B13 to pharmacologically mimic this effect.[5]
HSD17B13 is a member of the short-chain dehydrogenase/reductase (SDR) superfamily.[6] While its precise physiological substrates are still under investigation, it is known to possess retinol (B82714) dehydrogenase activity, converting retinol to retinaldehyde, and can also act on other lipid substrates like estradiol (B170435) and leukotriene B4.[1][7] The enzyme is upregulated in the livers of patients with NAFLD, suggesting a role in the pathophysiology of the disease.[8]
Discovery of a Potent HSD17B13 Inhibitor: BI-3231
The discovery of BI-3231 was the result of a systematic drug discovery campaign that began with a high-throughput screening (HTS) effort to identify novel inhibitors of HSD17B13.[1][3]
High-Throughput Screening (HTS)
A high-throughput screening of approximately 3.2 million compounds was conducted to identify inhibitors of purified human HSD17B13.[1] The assay utilized estradiol as the substrate and NAD+ as the cofactor.[1] This large-scale screening led to the identification of a weakly active alkynyl phenol (B47542) compound, which served as the initial hit for a focused lead optimization program.[1]
Lead Optimization
Following the HTS, structure-activity relationship (SAR) studies were undertaken to enhance the potency, selectivity, and drug metabolism and pharmacokinetic (DMPK) properties of the initial hit compound.[1] This optimization process led to the synthesis of BI-3231 (also referred to as compound 45 in the primary literature), which demonstrated significantly improved potency and a more favorable overall profile.[1][9]
Quantitative Data Presentation
The following table summarizes the key quantitative data for BI-3231 and another potent inhibitor, referred to as "compound 32," for comparative purposes.
| Compound | Target | Biochemical IC50 (β-estradiol) | Cellular IC50 | Ki | Reference |
| BI-3231 | hHSD17B13 | 1 nM | 11 nM | 0.7 nM | [2][10] |
| Compound 32 | HSD17B13 | 2.5 nM | Not Reported | Not Reported | [2][11] |
Synthesis of BI-3231
The chemical synthesis of BI-3231 is a multi-step process. A simplified, high-level overview of the synthetic strategy is presented below. The synthesis involves key steps such as alkylation and Sonogashira coupling to construct the core of the molecule.[3] More detailed synthetic schemes are available in the primary scientific literature.[9]
Experimental Protocols
Detailed methodologies are crucial for the evaluation and comparison of HSD17B13 inhibitors. Below are representative protocols for key experiments.
Biochemical Enzyme Inhibition Assay
This assay measures the ability of a compound to inhibit the enzymatic activity of HSD17B13 in a biochemical setting.
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Materials:
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Recombinant human HSD17B13 enzyme
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Substrate: Estradiol or Leukotriene B4 (LTB4)
-
Cofactor: NAD+
-
Detection Reagent: A luciferase-based system (e.g., NAD(P)H-Glo™) that generates a luminescent signal proportional to the amount of NADH produced.[2]
-
-
Procedure:
-
The test compound is incubated with the HSD17B13 enzyme at various concentrations.[2]
-
The substrate and cofactor (estradiol and NAD+) are added to initiate the enzymatic reaction.[1]
-
After a defined incubation period, the detection reagent is added to measure the amount of NADH produced.[2]
-
The luminescence is measured using a plate reader.[2]
-
IC50 values are calculated by plotting the inhibition of the enzymatic reaction against the compound concentration.
-
Cellular HSD17B13 Assay
This assay assesses the ability of a compound to inhibit HSD17B13 activity within a cellular context.
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Cell Line: A suitable human cell line overexpressing HSD17B13 (e.g., HEK293 cells).[12]
-
Protocol:
-
Cells are incubated with the test compound at various concentrations for a specified period.[3]
-
A substrate for HSD17B13, such as all-trans-retinol, is added to the cell culture medium.
-
After an additional incubation period, the cells are lysed.
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The amount of product formed is quantified, often by mass spectrometry.
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The reduction in product formation in the presence of the inhibitor compared to a control is used to determine the cellular IC50 value.[3]
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Thermal Shift Assay (nanoDSF)
This assay is used to confirm the direct binding of an inhibitor to the target protein.
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Objective: To confirm direct binding of BI-3231 to HSD17B13.[8]
-
Method: The thermal stability of recombinant human HSD17B13 is measured in the presence and absence of the test compound (BI-3231) and NAD+. An increase in the melting temperature of the protein in the presence of the compound indicates direct binding.[8]
Visualizations
Signaling Pathway and Inhibition
References
- 1. benchchem.com [benchchem.com]
- 2. benchchem.com [benchchem.com]
- 3. benchchem.com [benchchem.com]
- 4. Frontiers | HSD17B13: A Potential Therapeutic Target for NAFLD [frontiersin.org]
- 5. pubs.acs.org [pubs.acs.org]
- 6. benchchem.com [benchchem.com]
- 7. youtube.com [youtube.com]
- 8. benchchem.com [benchchem.com]
- 9. Discovery of a Novel Potent and Selective HSD17B13 Inhibitor, BI-3231, a Well-Characterized Chemical Probe Available for Open Science - PMC [pmc.ncbi.nlm.nih.gov]
- 10. medchemexpress.com [medchemexpress.com]
- 11. pubs.acs.org [pubs.acs.org]
- 12. benchchem.com [benchchem.com]
